Cas no 1256-83-3 (Cholestan-6-one,3-(acetyloxy)-, (3b,5a)-)

• Product Name: Cholestan-6-one,3-(acetyloxy)-, (3b,5a)-
• CAS No: 1256-83-3
• MF: C₂₉H₄₈O₃
• MW: 444.689629554749
• CID: 158508
• PubChem ID: 10863181
• Update Time: 2025-04-19

Cholestan-6-one,3-(acetyloxy)-, (3b,5a)- Chemical and Physical Properties

Names and Identifiers

• Cholestan-6-one,3-(acetyloxy)-, (3b,5a)-
• [(3S,5S)-10,13-dimethyl-17-(6-methylheptan-2-yl)-6-oxo-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate
• 3β-Acetoxy-5α-cholestan-6-one
• (3-beta,5-alpha)-3-(Acetyloxy)-cholestan-6-one
• (3beta,5alpha,8xi,9xi,10xi,13xi,14xi,17xi,20xi)-6-oxocholestan-3-yl acetate
• 6-Oxocholestan-3.beta.-ol acetate
• 6-Oxocholestan-3beta-ol acetate
• Cholestan-6-one, 3-(acetyloxy)-, (3.beta.,5.alpha.)-
• 3beta-Acetoxy-5alpha-cholestan-6-one
• [(3S,5S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-6-oxo-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate
• 6-Oxocholestan-3-yl acetate #
• QGGRDHGCNNAWIE-XVDRVFFOSA-N
• 1256-83-3
• 5.alpha.-Cholestan-6-one, 3.beta.-hydroxy-, acetate

• Inchi： 1S/C29H48O3/c1-18(2)8-7-9-19(3)23-10-11-24-22-17-27(31)26-16-21(32-20(4)30)12-14-29(26,6)25(22)13-15-28(23,24)5/h18-19,21-26H,7-17H2,1-6H3/t19-,21+,22+,23-,24+,25+,26-,28-,29-/m1/s1
• InChI Key： QGGRDHGCNNAWIE-XVDRVFFOSA-N
• SMILES： O=C1C[C@@H]2[C@H](CC[C@]3(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]32)[C@@]2(C)CC[C@@H](C[C@@H]21)OC(C)=O

Computed Properties

• Exact Mass: 444.36054
• Monoisotopic Mass: 444.360345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 8.3

Experimental Properties

• Density: 1.02
• Boiling Point: 513.9°Cat760mmHg
• Flash Point: 214.6°C
• Refractive Index: 1.511
• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives